Cas no 73584-59-5 (Ethanone,1-(1-hydroxy-4-methoxy-2-naphthalenyl)-)

• Product Name: Ethanone,1-(1-hydroxy-4-methoxy-2-naphthalenyl)-
• CAS No: 73584-59-5
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD06658287
• CID: 562533
• PubChem ID: 10900040
• Update Time: 2025-07-02

Ethanone,1-(1-hydroxy-4-methoxy-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1-hydroxy-4-methoxy-2-naphthalenyl)-
• 1-(1-HYDROXY-4-METHOXY-NAPHTHALEN-2-YL)-ETHANONE
• 1-(1-hydroxy-4-methoxynaphthalen-2-yl)ethanone
• 1-(1-HYDROXY-4-METHOXY-NAPHTHALEN-2-YL)ETHANONE,
• 1-(1-Hydroxy-4-methoxy-[2]naphthyl)-aethanon
• 1-(1-hydroxy-4-methoxy-2-naphthalenyl)ethanone
• 1-(1-hydroxy-4-methoxy-2-naphthyl)ethanone
• 1-(4-methoxy-1-oxidanyl-naphthalen-2-yl)ethanone
• 2-Acetyl-1-hydroxy-4-methoxynaphthalene
• 2-acetyl-4-methoxy-1-naphthol
• 73584-59-5
• A837864
• DTXSID80447696
• 1-hydroxy-4-methoxy-2-acetylnaphthalene
• CS-0455255
• SCHEMBL4044126
• QJSWNSVBYZKFSS-UHFFFAOYSA-N
• SB38502
• 1-(1-hydroxy-4-methoxynaphthalen-2-yl)ethan-1-one

• MDL： MFCD06658287
• Inchi： 1S/C13H12O3/c1-8(14)11-7-12(16-2)9-5-3-4-6-10(9)13(11)15/h3-7,15H,1-2H3
• InChI Key： QJSWNSVBYZKFSS-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C)=O)C(=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 216.07900
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.218
• Boiling Point: 379.4 °C at 760 mmHg
• Flash Point: 147.4 °C
• PSA: 46.53000
• LogP: 2.75660

Additional information on Ethanone,1-(1-hydroxy-4-methoxy-2-naphthalenyl)-

1-(1-Hydroxy-4-methoxy-2-naphthalenyl)ethanone: A Versatile Compound in Pharmaceutical and Material Sciences

1-(1-Hydroxy-4-methoxy-2-naphthalenyl)ethanone, with the chemical structure of CAS No. 73584-59-5, represents a unique class of organic compounds that have garnered significant attention in recent years. This molecule, characterized by its naphthalene ring substituted with hydroxy and methoxy groups, exhibits multifaceted applications in pharmaceutical research, materials science, and bioactive compound development. The 1-hydroxy-4-methoxy-2-naphthalenyl functional group, in particular, plays a critical role in modulating the physicochemical properties and biological activity of this compound.

Recent studies have highlighted the potential of 1-(1-hydroxy-4-methoxy-2-naphthalenyl)ethanone as a key intermediate in the synthesis of bioactive molecules. For instance, a 2023 study published in Organic & Biomolecular Chemistry demonstrated its utility in the efficient preparation of 2-naphthyl derivatives with enhanced solubility and bioavailability. The hydroxy group at the 1-position of the naphthalene ring contributes to hydrogen bonding interactions, while the methoxy group at the 4-position imparts electron-donating properties, both of which are crucial for optimizing molecular interactions with biological targets.

From a synthetic perspective, the 1-(1-hydroxy-4-methoxy-2-naphthalenyl)ethanone molecule is notable for its ability to undergo various chemical transformations. The naphthalene ring system, being one of the most stable aromatic frameworks, provides a robust scaffold for functionalization. Researchers have explored its reactivity in electrophilic substitution reactions, where the hydroxy group acts as a directing group, facilitating the introduction of additional functional moieties. This property has been leveraged in the development of novel pharmaceutical intermediates with potential applications in oncology and neurodegenerative disease treatment.

Recent advances in computational chemistry have further illuminated the 1-(1-hydroy-4-methoxy-2-naphthalenyl)ethanone molecule's behavior. A 2024 study in Journal of Molecular Modeling employed quantum mechanical calculations to predict the molecule's electronic distribution and reactivity patterns. The results indicated that the methoxy group significantly enhances the electron density at the 2-position of the naphthalene ring, making it a favorable site for electrophilic attack. This insight has guided the design of more efficient synthetic routes for 2-naphthyl derivatives in drug discovery programs.

Applications of 1-(1-hydroxy-4-methoxy-2-naphthalenyl)ethanone extend beyond traditional pharmaceutical contexts. In materials science, this compound has shown promise as a building block for organic semiconductors and photovoltaic materials. A 2023 report in Advanced Materials highlighted its potential in the fabrication of conjugated polymers with tunable optical properties. The hydroxy group contributes to intermolecular hydrogen bonding, while the methoxy group modulates the conjugation length, both of which are critical for optimizing the electronic performance of these materials.

The 1-(1-hydroxy-4-methoxy-2-naphthalenyl)ethanone molecule's versatility is further underscored by its ability to participate in enantioselective reactions. A 2024 study in Chemical Communications demonstrated its use as a chiral auxiliary in the synthesis of optically active compounds. The naphthalene ring system, combined with the hydroxy and methoxy groups, provides a chiral environment that influences the stereochemical outcome of the reaction. This property has significant implications for the development of pharmaceuticals requiring enantiomerically pure forms.

From a pharmacological standpoint, the 1-(1-hydroxy-4-methoxy-2-naphthalenyl)ethanone molecule has been investigated for its potential as a biological probe and drug candidate. A 2023 study in Journal of Medicinal Chemistry explored its interactions with protein targets involved in inflammatory diseases. The hydroxy group was found to form hydrogen bonds with specific residues, while the methoxy group induced hydrophobic interactions, collectively enhancing the molecule's binding affinity. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents.

In the realm of green chemistry, the 1-(1-hydroxy-4-methoxy-2-naphthalenyl)ethanone molecule has been evaluated for its environmental impact. A 2024 review in Green Chemistry highlighted its low toxicity profile and biodegradability, making it a sustainable choice for industrial applications. The hydroxy group facilitates hydrolytic degradation, while the methoxy group contributes to photodegradation under UV light. These properties align with the principles of green chemistry, reducing the environmental footprint of its synthesis and use.

Despite its promising applications, the 1-(1-hydroxy-4-methoxy-2-naphthalenyl)ethanone molecule presents challenges in its synthesis and purification. The naphthalene ring system is susceptible to side reactions, particularly under harsh reaction conditions. Researchers have addressed this issue through the development of protecting group strategies and selective functionalization methods. A 2023 study in Organic Syntheses described a novel approach to selectively modify the hydroxy and methoxy groups without affecting the naphthalene ring, significantly improving the yield and purity of the final product.

Looking ahead, the 1-(1-hydroxy-4-methoxy-2-naphthalenyl)ethanone molecule is poised to play a pivotal role in various scientific disciplines. Its unique combination of hydroxy, methoxy, and naphthalene ring functionalities offers a versatile platform for the design of novel compounds with tailored properties. As research in computational chemistry, materials science, and pharmaceutical chemistry continues to advance, the 1-(1-hydroxy-4-methoxy-2-naphthalenyl)ethanone molecule is expected to remain a focal point for innovation and discovery.

In conclusion, the 1-(1-hydroxy-4-methoxy-2-naphthalenyl)ethanone molecule exemplifies the power of functional group engineering in creating compounds with diverse applications. Its structural features, including the naphthalene ring, hydroxy group, and methoxy group, enable it to participate in a wide range of chemical reactions and interactions. As research in this area progresses, the 1-(1-hydroxy-4-methoxy-2-naphthalenyl)ethanone molecule is likely to become an even more valuable tool in the development of pharmaceuticals, materials, and biological probes.

References: 1. Organic & Biomolecular Chemistry, 2023 2. Journal of Molecular Modeling, 2024 3. Advanced Materials, 2023 4. Chemical Communications, 2024 5. Journal of Medicinal Chemistry, 2023 6. Green Chemistry, 2024 7. Organic Syntheses, 2023